Cas no 123332-46-7 (4,7-Benzofurandione,5-butyl-)

• Product Name: 4,7-Benzofurandione,5-butyl-
• CAS No: 123332-46-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 197315
• PubChem ID: 183644
• Update Time: 2025-04-19

4,7-Benzofurandione,5-butyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Benzofurandione,5-butyl-
• 5-butyl-1-benzofuran-4,7-dione
• 123332-46-7
• CHEMBL164283
• DTXSID30153977
• 1-Benzofuran-4,7-dione, 5-butyl-

• Inchi： 1S/C12H12O3/c1-2-3-4-8-7-10(13)12-9(11(8)14)5-6-15-12/h5-7H,2-4H2,1H3
• InChI Key： BVHCBTOEYJWSNO-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C(C=C(C2=O)CCCC)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28